Cas no 1805866-67-4 (1-Bromo-3-(2-(difluoromethoxy)-4-(trifluoromethylthio)phenyl)propan-2-one)

• Product Name: 1-Bromo-3-(2-(difluoromethoxy)-4-(trifluoromethylthio)phenyl)propan-2-one
• CAS No: 1805866-67-4
• MF: C₁₁H₈BrF₅O₂S
• MW: 379.141038894653
• CID: 4979773
• Update Time: 2025-06-14

1-Bromo-3-(2-(difluoromethoxy)-4-(trifluoromethylthio)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(2-(difluoromethoxy)-4-(trifluoromethylthio)phenyl)propan-2-one

• Inchi： 1S/C11H8BrF5O2S/c12-5-7(18)3-6-1-2-8(20-11(15,16)17)4-9(6)19-10(13)14/h1-2,4,10H,3,5H2
• InChI Key： UINMSZCPKQIJKE-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=CC(=CC=1OC(F)F)SC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 326
• XLogP3: 5
• Topological Polar Surface Area: 51.6

Additional information on 1-Bromo-3-(2-(difluoromethoxy)-4-(trifluoromethylthio)phenyl)propan-2-one

Comprehensive Overview of 1-Bromo-3-(2-(difluoromethoxy)-4-(trifluoromethylthio)phenyl)propan-2-one (CAS No. 1805866-67-4)

The compound 1-Bromo-3-(2-(difluoromethoxy)-4-(trifluoromethylthio)phenyl)propan-2-one (CAS No. 1805866-67-4) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethoxy and trifluoromethylthio groups, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for fluorinated compounds in modern medicine.

One of the key reasons for the growing interest in 1-Bromo-3-(2-(difluoromethoxy)-4-(trifluoromethylthio)phenyl)propan-2-one is its role in the development of small-molecule inhibitors. Fluorinated compounds are known for their ability to enhance metabolic stability and bioavailability, which are critical factors in drug design. The presence of the bromo moiety further adds to its reactivity, enabling versatile chemical transformations. This makes it a sought-after building block in medicinal chemistry.

In addition to its pharmaceutical applications, CAS No. 1805866-67-4 is also explored in agrochemical research. The trifluoromethylthio group, in particular, is known for its lipophilicity, which can improve the penetration of active ingredients into plant tissues. This property is highly relevant in the development of next-generation crop protection agents, a topic of great interest given the global focus on sustainable agriculture and food security.

The synthesis of 1-Bromo-3-(2-(difluoromethoxy)-4-(trifluoromethylthio)phenyl)propan-2-one involves multi-step organic reactions, often starting from commercially available precursors. Researchers frequently search for optimized synthetic routes to improve yield and purity, as these factors are crucial for scalability. The compound's CAS registry number (1805866-67-4) serves as a unique identifier, ensuring accurate referencing in scientific literature and patents.

From an environmental perspective, the use of fluorinated compounds like this one is under scrutiny due to their persistence in ecosystems. However, advances in green chemistry aim to mitigate these concerns by developing more biodegradable alternatives or improving synthetic efficiency. This aligns with the broader trend of sustainable chemistry, a hot topic among researchers and industry stakeholders.

Another area of interest is the compound's potential role in material science. Fluorinated aromatic compounds are known for their thermal and chemical stability, making them suitable for high-performance materials. While this application is still exploratory, it highlights the versatility of 1-Bromo-3-(2-(difluoromethoxy)-4-(trifluoromethylthio)phenyl)propan-2-one beyond life sciences.

In summary, CAS No. 1805866-67-4 represents a fascinating case study in the intersection of chemistry, biology, and environmental science. Its structural complexity and functional groups open doors to diverse applications, from drug discovery to agrochemical innovation. As research continues, this compound is likely to remain a focal point for scientists seeking to address some of the most pressing challenges in modern science and technology.